![molecular formula C15H19N3O B213790 N-(3,5-dimethylphenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide](/img/structure/B213790.png)
N-(3,5-dimethylphenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide
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Overview
Description
N-(3,5-dimethylphenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide, also known as DMP785, is a small molecule compound that belongs to the class of pyrazole carboxamides. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.
Mechanism of Action
The mechanism of action of N-(3,5-dimethylphenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide is not fully understood, but it is believed to act through multiple pathways. In cancer cells, this compound induces apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt/mTOR pathway. It also inhibits the expression of anti-apoptotic proteins such as Bcl-2 and Mcl-1. In inflammation, this compound inhibits the activation of NF-κB and MAPK pathways, which are involved in the production of pro-inflammatory cytokines and chemokines. In neurological disorders, this compound activates the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, it inhibits cell growth and induces apoptosis. It also sensitizes cancer cells to radiation therapy and chemotherapy. In inflammation, it reduces the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. In neurological disorders, it has neuroprotective effects and improves cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3,5-dimethylphenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations is its low solubility in aqueous solutions, which may affect its bioavailability and efficacy. It also has a short half-life, which may require frequent dosing in animal studies.
Future Directions
There are several future directions for the research on N-(3,5-dimethylphenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide. One direction is to explore its potential therapeutic applications in other diseases, such as cardiovascular diseases and metabolic disorders. Another direction is to investigate its pharmacokinetics and pharmacodynamics in animal models and humans. This will help to optimize the dosing and administration of this compound in clinical trials. Finally, further research is needed to fully understand the mechanism of action of this compound and identify potential targets for drug development.
Conclusion:
In conclusion, this compound is a small molecule compound that has shown potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Its synthesis method has been optimized to achieve high yields and purity. Its mechanism of action is not fully understood, but it is believed to act through multiple pathways. It has various biochemical and physiological effects, and its use in lab experiments has advantages and limitations. There are several future directions for the research on this compound, which may lead to the development of novel drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of N-(3,5-dimethylphenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide involves the reaction of 3,5-dimethylphenylhydrazine with ethyl acetoacetate, followed by the addition of methyl isobutyl ketone and acetic anhydride. The resulting product is then reacted with 4-chlorobenzoyl chloride to obtain the final compound. This method has been optimized to achieve high yields and purity of this compound.
Scientific Research Applications
N-(3,5-dimethylphenyl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to sensitize cancer cells to radiation therapy and chemotherapy. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. In neurological disorder research, this compound has been shown to have neuroprotective effects and improve cognitive function.
properties
Molecular Formula |
C15H19N3O |
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Molecular Weight |
257.33 g/mol |
IUPAC Name |
N-(3,5-dimethylphenyl)-1-ethyl-3-methylpyrazole-4-carboxamide |
InChI |
InChI=1S/C15H19N3O/c1-5-18-9-14(12(4)17-18)15(19)16-13-7-10(2)6-11(3)8-13/h6-9H,5H2,1-4H3,(H,16,19) |
InChI Key |
BQIJAAIFWIMOBJ-UHFFFAOYSA-N |
SMILES |
CCN1C=C(C(=N1)C)C(=O)NC2=CC(=CC(=C2)C)C |
Canonical SMILES |
CCN1C=C(C(=N1)C)C(=O)NC2=CC(=CC(=C2)C)C |
Origin of Product |
United States |
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